BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Potential
Hazards of 1,2-Dibromoethyltrichlorosilane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dibromoethyltrichlorosilane

Cat. No.: B1581137

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential hazards associated
with 1,2-Dibromoethyltrichlorosilane (CAS No. 4170-50-7). The information is intended for
professionals in research, scientific, and drug development fields to ensure safe handling and
use of this compound. This document details its toxicological profile, reactivity, and provides
essential safety information.

GHS Hazard Identification and Classification

1,2-Dibromoethyltrichlorosilane is a hazardous chemical with multiple risk factors. While a
complete, officially harmonized GHS classification is not readily available, information from
supplier safety data sheets (SDS) and related compounds allows for a composite hazard
profile. The primary hazards are associated with its corrosivity, toxicity upon contact and
inhalation, and its vigorous reaction with water.

Table 1: GHS Hazard Statements for 1,2-Dibromoethyltrichlorosilane and Related
Compounds
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Hazard Statement

Description

Source Compound

H302 Harmful if swallowed 1,2-Dibromoethyltrichlorosilane
Toxic in contact with skin or if
H311 + H331 ) 1,2-Dibromoethane
inhaled
Causes severe skin burns and .
H314 Organochlorosilanes (general)
eye damage
1,2-
H315 Causes skin irritation Dibromoethyltrichlorosilane,
1,2-Dibromoethane
H318 Causes serious eye damage 1,2-Dibromoethyltrichlorosilane
H319 Causes serious eye irritation 1,2-Dibromoethane
1,2-
H335 May cause respiratory irritation ~ Dibromoethyltrichlorosilane,
1,2-Dibromoethane
H350 May cause cancer 1,2-Dibromoethane
Toxic to aquatic life with long )
H411 1,2-Dibromoethane

lasting effects

Signal Word: Danger

Hazard Pictograms:

Due to the range of hazards, the following pictograms are likely applicable:

o Corrosion: For severe skin burns and eye damage.

o Skull and Crossbones: For acute toxicity (inhalation and dermal).

» Health Hazard: For carcinogenicity and respiratory irritation.

o Exclamation Mark: For acute toxicity (oral) and skin/eye irritation.
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e Environment: For aquatic toxicity.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-Dibromoethyltrichlorosilane is
provided in the table below.

Table 2: Physical and Chemical Properties of 1,2-Dibromoethyltrichlorosilane

Property Value

CAS Number 4170-50-7

Molecular Formula C2H3Br2ClIsSi

Molecular Weight 321.3 g/mol

Appearance Liquid

Boiling Point 90 °C

Density 2.046 g/mL

Flash Point 65 °C

Water Reactivity Reacts rapidly with moisture and water

Reactivity and Hazardous Decomposition

The most significant reactivity hazard of 1,2-Dibromoethyltrichlorosilane is its violent reaction
with water and other protic solvents. This hydrolysis is characteristic of chlorosilanes and is a
primary consideration for safe handling and storage.

Hydrolysis Pathway

The trichlorosilyl group is highly susceptible to nucleophilic attack by water. The reaction
proceeds in a stepwise manner, replacing the chlorine atoms with hydroxyl groups to form a
silanetriol. This reaction also produces hydrochloric acid (HCI) as a corrosive byproduct. The
resulting silanetriol is unstable and readily undergoes condensation to form a cross-linked
polysiloxane network.
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Hydrolysis

+3 H20 Hydrochloric Acid
Condensation
1,2-Dibromoethyltrichlorosilane +3H20
.

1,2-Dibromoethylsilanetriol (unstable) g Polysiloxane Network

Click to download full resolution via product page

Caption: Hydrolysis and condensation of 1,2-Dibromoethyltrichlorosilane.

Hazardous Decomposition Products

Upon contact with water or moisture, 1,2-Dibromoethyltrichlorosilane will decompose to

produce:
e Hydrochloric acid (HCI): A highly corrosive and toxic gas.

» 1,2-Dibromoethylsilanetriol: The stability and toxicity of this intermediate are not well-
documented, but it is expected to be reactive.

e Polysiloxanes: The final condensed product.

In the event of a fire, irritating fumes of hydrogen chloride and organic acid vapors may be
generated.

Toxicological Information

Specific toxicological data for 1,2-Dibromoethyltrichlorosilane is limited. Therefore, the
toxicological assessment is based on data from its structural components (the 1,2-dibromoethyl
group and the trichlorosilyl group) and analogous compounds.

Table 3: Summary of Toxicological Hazards
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Hazard Type

Description

Acute Toxicity

Harmful if swallowed. Toxic in contact with skin
and if inhaled. Overexposure may lead to

severe tissue damage.[1][2]

Skin Corrosion/Irritation

Causes severe skin burns and irritation.[1][2]
Prompt and thorough washing with soap and

water is crucial to mitigate dermal effects.

Eye Damage/Irritation

Causes serious eye damage, including
conjunctivitis and corneal damage.[1][2]
Immediate and prolonged rinsing with water is

necessary upon contact.

Respiratory Irritation

Inhalation of vapors will irritate the respiratory
tract.[1][2]

Carcinogenicity

The 1,2-dibromoethane component is classified

as a potential carcinogen.[1]

Aquatic Toxicity

The 1,2-dibromoethane component is toxic to

aquatic life with long-lasting effects.[1]

Toxicological Signaling Pathways

The toxicity of 1,2-Dibromoethyltrichlorosilane is multifactorial, arising from the parent

compound and its hydrolysis products.
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Caption: Postulated toxicological pathways of 1,2-Dibromoethyltrichlorosilane.

Experimental Protocols for Hazard Assessment

While specific experimental protocols for 1,2-Dibromoethyltrichlorosilane are not published,
standard methodologies for assessing the hazards of water-reactive organosilanes should be
employed.

Protocol for Assessing Water Reactivity

A gualitative and quantitative assessment of the reaction with water is essential.

Objective: To determine the reactivity of 1,2-Dibromoethyltrichlorosilane with water and
identify the gaseous byproducts.

Methodology:
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e Setup: Areaction flask equipped with a dropping funnel, a condenser, and a gas outlet
connected to a gas washing bottle containing an appropriate indicator (e.g., litmus or
universal indicator) and a gas collection system. The entire apparatus should be placed in a
fume hood.

e Procedure: a. A known amount of 1,2-Dibromoethyltrichlorosilane is placed in the reaction
flask under an inert atmosphere (e.g., nitrogen or argon). b. Water is added dropwise from
the dropping funnel to the stirred silane. c. The reaction temperature is monitored. d. The
evolution of gas is observed, and the gas is passed through the indicator solution to confirm
its acidic nature (HCI). e. The gas can be collected for further analysis (e.g., GC-MS) to
identify any other volatile byproducts.

o Data Collection:

o

Rate of gas evolution.

[e]

Temperature change of the reaction mixture.

o

pH change in the gas washing bottle.

[¢]

Analysis of the reaction mixture and collected gas.
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Caption: Experimental workflow for assessing water reactivity.

Safe Handling and Personal Protective Equipment
(PPE)

Given the significant hazards, stringent safety precautions are mandatory when handling 1,2-
Dibromoethyltrichlorosilane.
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e Engineering Controls: Work in a well-ventilated fume hood. Ensure an eyewash station and
safety shower are readily accessible.

» Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are required.

o Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber or Viton), a lab coat,
and consider a chemical-resistant apron or suit for larger quantities.

o Respiratory Protection: If there is a risk of inhalation, use a full-face respirator with a
cartridge suitable for acid gases and organic vapors.

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
water, moisture, and incompatible materials (e.g., bases, oxidizing agents).

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain. The material may be hydrolyzed and
neutralized before disposal, but this should only be done by trained personnel with
appropriate safety measures in place.

This guide is intended to provide a thorough understanding of the potential hazards of 1,2-
Dibromoethyltrichlorosilane. It is crucial to consult the most current Safety Data Sheet from
the supplier before use and to always handle this chemical with the utmost care and
appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Potential Hazards of
1,2-Dibromoethyltrichlorosilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581137#potential-hazards-of-1-2-
dibromoethyltrichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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